Cas no 2089254-97-5 (4-sulfamoylbutane-1-sulfonyl chloride)

• Product Name: 4-sulfamoylbutane-1-sulfonyl chloride
• CAS No: 2089254-97-5
• MF: C₄H₁₀ClNO₄S₂
• MW: 235.709497928619
• MDL: MFCD30537748
• CID: 4636238
• PubChem ID: 125511653
• Update Time: 2025-06-09

4-sulfamoylbutane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-sulfamoylbutane-1-sulfonyl chloride

• MDL： MFCD30537748
• Inchi： 1S/C4H10ClNO4S2/c5-11(7,8)3-1-2-4-12(6,9)10/h1-4H2,(H2,6,9,10)
• InChI Key： XHNUNJSQXSHRBN-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)CCCS(N)(=O)=O

Additional information on 4-sulfamoylbutane-1-sulfonyl chloride

4-Sulfamoylbutane-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 4-sulfamoylbutane-1-sulfonyl chloride (CAS No. 2089254-97-5) is a versatile and significant molecule in the field of organic chemistry. This compound, also known as sulfamoylbutane sulfonyl chloride, belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The molecule's structure consists of a butane chain with a sulfonamide group (-SO2-NH2) at the fourth position and a sulfonyl chloride group (-SO2Cl) at the first position, making it a unique and functionalized compound.

Recent studies have highlighted the importance of 4-sulfamoylbutane-1-sulfonyl chloride in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of high-performance polymers, where the sulfonyl chloride group serves as a reactive site for polymerization reactions. The presence of the sulfonamide group adds additional functionality, enabling the creation of materials with enhanced thermal stability and mechanical strength. These findings underscore the potential of this compound in advancing materials science.

In the pharmaceutical industry, 4-sulfamoylbutane-1-sulfonyl chloride has been utilized as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions makes it an ideal building block for constructing complex drug scaffolds. Recent research has demonstrated its application in the development of inhibitors for key enzymes involved in cancer progression, such as tyrosine kinases. The compound's reactivity and structural flexibility make it a valuable tool in drug discovery efforts.

The synthesis of 4-sulfamoylbutane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of 4-sulfamoylbutan-1-ol. This alcohol is then subjected to sulfonation using sulfur trioxide (SO3) or other sulfonating agents to introduce the sulfonyl group. Finally, treatment with thionyl chloride (SOCl2) converts the hydroxyl group into a reactive sulfonyl chloride moiety. This sequence ensures high purity and functionality of the final product, which is critical for its applications in demanding chemical processes.

From an environmental perspective, understanding the degradation pathways of 4-sulfamoylbutane-1-sulfonyl chloride is essential for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to aqueous environments or microbial activity, the compound undergoes hydrolysis to form less hazardous byproducts. These insights contribute to sustainable practices in chemical manufacturing and waste management.

In conclusion, 4-sulfamoylbutane-1-sulfonyl chloride (CAS No. 2089254-97-5) is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while recent advancements highlight its role in cutting-edge research areas such as drug discovery and materials science. As ongoing studies continue to uncover new applications and optimize its use, this compound remains at the forefront of chemical innovation.